Cas no 541-47-9 (3,3-Dimethylacrylic acid)

3,3-Dimethylacrylic acid Properties

Names and Identifiers

• 3-Methylbut-2-enoic acid
• 3-Methyl-2-butenoic acid~3-Methylcrotonic acid
• 3-Methyl-2-butenoic acid
• 3-Methylcrotonic acid
• 3,3-Dimethylacrylic acid
• Senecioic acid
• 3,3-Dimethylacrylic Acid,98%
• +Expand

• MDL： MFCD00004366
• InChIKey： YYPNJNDODFVZLE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O2/c1-4(2)3-5(6)7/h3H,1-2H3,(H,6,7)
• SMILES： C/C(C)=C/C(O)=O
• BRN： 1720305

Computed Properties

• Exact Mass: 100.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.05243
• Heavy Atom Count: 7
• Complexity: 98.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.03720
• PSA: 37.30000
• Refractive Index: 1.4226 (estimate)
• Water Partition Coefficient: Soluble in water, and methanol.
• Boiling Point: 98°C/20mmHg(lit.)
• Melting Point: 67.0 to 70.0 deg-C
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 3187
• Color/Form: Powder
• Solubility: Soluble in most organic solvents
• Density: 0.969-1.006

3,3-Dimethylacrylic acid Security Information

• Symbol: GHS05 GHS07
• RTECS：GQ5425000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R37/38; R41
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3261
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 37/38-41
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：21

3,3-Dimethylacrylic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters